Cas no 2679816-88-5 (rac-(1R,2R)-2-methyl-1-[(trifluoroacetamido)methyl]cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-methyl-1-[(trifluoroacetamido)methyl]cyclopropane-1-carboxylic acid
• CAS No: 2679816-88-5
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 6213132
• PubChem ID: 165932301
• Update Time: 2025-07-19

rac-(1R,2R)-2-methyl-1-[(trifluoroacetamido)methyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679816-88-5
• EN300-7097026
• rac-(1R,2R)-2-methyl-1-[(trifluoroacetamido)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C8H10F3NO3/c1-4-2-7(4,6(14)15)3-12-5(13)8(9,10)11/h4H,2-3H2,1H3,(H,12,13)(H,14,15)/t4-,7+/m1/s1
• InChI Key： PNJRJZTVWOAWIQ-FBCQKBJTSA-N
• SMILES： FC(C(NC[C@@]1(C(=O)O)C[C@H]1C)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,2R)-2-methyl-1-[(trifluoroacetamido)methyl]cyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2R)-2-methyl-1-[(trifluoroacetamido)methyl]cyclopropane-1-carboxylic acid (CAS: 2679816-88-5)

The compound rac-(1R,2R)-2-methyl-1-[(trifluoroacetamido)methyl]cyclopropane-1-carboxylic acid (CAS: 2679816-88-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This cyclopropane derivative, characterized by its trifluoroacetamido and carboxylic acid functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule modulators of biological targets. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of research involving this compound is its role as a building block in the synthesis of more complex pharmacophores. The cyclopropane ring, known for its high ring strain and unique electronic properties, contributes to the compound's ability to interact with biological targets in a selective manner. Recent synthetic methodologies have optimized the production of rac-(1R,2R)-2-methyl-1-[(trifluoroacetamido)methyl]cyclopropane-1-carboxylic acid, enabling higher yields and improved purity, which are critical for its application in drug discovery and development.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary studies suggest that it may act as a modulator of certain enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Furthermore, its structural features have been explored in the context of prodrug design, where the trifluoroacetamido group serves as a protective moiety that can be cleaved in vivo to release the active drug molecule. These findings highlight the versatility of rac-(1R,2R)-2-methyl-1-[(trifluoroacetamido)methyl]cyclopropane-1-carboxylic acid in medicinal chemistry.

Recent advancements in analytical techniques, such as NMR spectroscopy and X-ray crystallography, have provided detailed insights into the compound's conformation and intermolecular interactions. These studies have revealed that the stereochemistry of the cyclopropane ring plays a crucial role in its binding affinity to target proteins, underscoring the importance of enantiomeric purity in its therapeutic applications. Researchers are now exploring chiral separation methods to obtain enantiomerically pure forms of the compound, which could enhance its pharmacological properties.

Looking ahead, the potential applications of rac-(1R,2R)-2-methyl-1-[(trifluoroacetamido)methyl]cyclopropane-1-carboxylic acid extend beyond its current uses. Ongoing research is investigating its incorporation into larger molecular frameworks, such as peptide conjugates and polymer-based drug delivery systems, to further exploit its unique chemical properties. As the understanding of its biological interactions deepens, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

In conclusion, rac-(1R,2R)-2-methyl-1-[(trifluoroacetamido)methyl]cyclopropane-1-carboxylic acid (CAS: 2679816-88-5) represents a promising scaffold in chemical biology and medicinal chemistry. Its synthetic accessibility, structural versatility, and potential therapeutic applications make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its biological activity and exploring new therapeutic indications, solidifying its place in the arsenal of modern drug discovery.